(R)-2-methoxycyclohexanone
Overview
Description
(R)-2-methoxycyclohexanone is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Sanfetrinem
(R)-2-methoxycyclohexanone is a key intermediate in the synthesis of Sanfetrinem, an antibiotic. Microbial reduction methods involving yeast and Candida lipolytica have been used to obtain the (R) enantiomer of 2-methoxycyclohexanone (Fuganti, Grasselli, Mendozza, Servi, & Zucchi, 1997).
Asymmetric Synthesis of Amino Acids
this compound has been used in the asymmetric Strecker synthesis of 1-amino-2-hydroxycyclohexanecarboxylic acids, with high enantiomeric excess values (Fondekar, Volk, & Frahm, 1999).
Analysis in Psychoactive Substances
It has been identified and characterized in psychoactive substances, like methoxetamine, which are often advertised as "research chemicals" (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).
Infrared Spectroscopy and Theoretical Calculations
The compound has been analyzed using infrared spectroscopy and theoretical calculations for understanding its conformational equilibrium (Freitas, Tormena, & Rittner, 2003).
Enantioselective Total Synthesis
this compound has been used in the enantioselective total synthesis of (R)-α-lipoic acid, showing the potential of thermodynamically controlled deracemization (Kaku, Okamoto, Nishii, Horikawa, & Tsunoda, 2010).
Study of Organophosphorus Compounds
It has been involved in studies related to the reactions of ketones with organophosphorus compounds (Scheibye, Shabana, Lawesson, & Romming, 1982).
Catalytic Hydrogenation Studies
The compound has been used in studies investigating the stereochemistry of the hydrogenation of methoxycyclohexanones over platinum metals (Nishimura, Katagiri, & Kunikata, 1975).
Properties
IUPAC Name |
(2R)-2-methoxycyclohexan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-9-7-5-3-2-4-6(7)8/h7H,2-5H2,1H3/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYJURPHZXCLFDX-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCCCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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